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Compound of Interest

Compound Name: Calomel

Cat. No.: B162337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive examination of the chemical reaction between

mercurous chloride (Hg₂Cl₂), commonly known as calomel, and ammonia (NH₃). This reaction

is a classic example of a disproportionation reaction and is significant in inorganic qualitative

analysis for the identification of the mercury(I) ion.

Core Reaction Mechanism
The interaction between calomel and aqueous ammonia is characterized as a

disproportionation, or dismutation, reaction. In this type of redox reaction, a single species is

simultaneously oxidized and reduced.[1][2][3][4] In the case of calomel, the mercury(I) ion

(Hg₂²⁺), which has an oxidation state of +1, is converted into elemental mercury (oxidation

state 0) and mercury(II) amidochloride (oxidation state +2).[5]

The balanced chemical equation for this reaction is:

Hg₂Cl₂(s) + 2NH₃(aq) → Hg(l) + HgNH₂Cl(s) + NH₄Cl(aq)[3][4]

This reaction proceeds readily upon the addition of aqueous ammonia to solid calomel,
resulting in a characteristic dark grey to black precipitate.[1]

Oxidation and Reduction Half-Reactions
Reduction: One mercury(I) atom gains an electron to form elemental mercury.
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Hg⁺ + e⁻ → Hg⁰

Oxidation: The other mercury(I) atom loses an electron to form a mercury(II) compound.

Hg⁺ → Hg²⁺ + e⁻

The ammonia acts as both a reactant and a complexing/precipitating agent, facilitating the

formation of the stable mercury(II) amidochloride product.

Products of the Reaction
The reaction yields a heterogeneous mixture containing both solid and aqueous products. The

insoluble components form a mixed precipitate.

Elemental Mercury (Hg): The reduction of the mercury(I) ion produces metallic mercury. In

this reaction, it is formed as a very finely divided black powder.[1][5] This elemental mercury

is responsible for the dark, often black, appearance of the resulting precipitate.[5]

Mercury(II) Amidochloride (HgNH₂Cl): This compound, also known as ammoniated mercury

or "white precipitate," is formed from the oxidation of the mercury(I) ion.[5][6] It is a white,

solid substance that is insoluble in water.[5][6] Structurally, it exists as a one-dimensional

polymer.[6]

Ammonium Chloride (NH₄Cl): This is a soluble salt that remains in the aqueous phase of the

reaction mixture.[3]

The final precipitate is therefore a mixture of black elemental mercury and white mercury(II)

amidochloride.[1]

Data Presentation: Properties of Reactants and
Products
While specific reaction yields are highly dependent on experimental conditions, the

fundamental properties of the involved substances are well-documented.
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Compound
Name

Chemical
Formula

Molar Mass
( g/mol )

Appearance
Oxidation
State of Hg

Solubility in
Water

Reactants

Mercurous

Chloride

(Calomel)

Hg₂Cl₂ 472.09

White

crystalline

powder[2][3]

[4]

+1 Insoluble

Ammonia

(Aqueous)
NH₃ 17.03

Colorless

gas/solution

with pungent

odor[2][3]

N/A Soluble

Products

Mercury Hg 200.59

Silvery liquid;

black when

finely

divided[2][3]

0 Insoluble

Mercury(II)

Amidochlorid

e

HgNH₂Cl 252.07[6]

White

powder/prism

s[6][7]

+2

1.4 g/L (cold);

decomposes

in hot water.

[6] Soluble in

warm acids.

[6]

Ammonium

Chloride
NH₄Cl 53.49

White,

hygroscopic

solid[3]

N/A
Highly

soluble

Experimental Protocols
The reaction of calomel with ammonia is a standard procedure in qualitative analysis for

identifying Group I cations. The following protocol outlines a representative method for this test.

Protocol: Qualitative Test for Mercury(I) Ion
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Objective: To confirm the presence of the mercury(I) ion (Hg₂²⁺) in a sample containing Group I

chloride precipitates (AgCl, PbCl₂, Hg₂Cl₂).

Materials:

Test tube containing the unknown Group I precipitate.

6 M Aqueous Ammonia (NH₃) solution.

Deionized water.

Centrifuge.

Pasteur pipettes.

Procedure:

Isolation of Precipitate: Begin with the white precipitate obtained after the addition of HCl to

the initial sample and subsequent removal of any soluble PbCl₂ with hot water. This

precipitate may contain AgCl and/or Hg₂Cl₂.[8]

Addition of Ammonia: To the remaining precipitate in the test tube, add approximately 1-2 mL

(15-20 drops) of 6 M aqueous ammonia.[8]

Observation: Vigorously mix the contents with a stirring rod. The formation of a dark grey or

black precipitate is a positive indication of the presence of the mercury(I) ion.[1][8]

Separation (Optional): Centrifuge the mixture to separate the black solid from the

supernatant liquid. The supernatant can then be tested for the presence of silver ions, as

AgCl dissolves in ammonia to form the soluble diammine silver(I) complex, [Ag(NH₃)₂]⁺.[9]

Expected Result: A positive test for Hg₂²⁺ is the immediate transformation of the white calomel
precipitate into a black solid upon the addition of ammonia.

Mandatory Visualizations
Reaction Pathway Diagram
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The following diagram illustrates the disproportionation of mercurous chloride upon reaction

with ammonia.

Hg₂Cl₂ (s)
(Mercury(I) Chloride)
Oxidation State: +1

Disproportionation
(Redox Reaction)

+ 2NH₃

2NH₃ (aq)
(Ammonia)

Hg (l)
(Elemental Mercury)
Oxidation State: 0

Reduction

HgNH₂Cl (s)
(Mercury(II) Amidochloride)

Oxidation State: +2

Oxidation

NH₄Cl (aq)
(Ammonium Chloride)

Byproduct

Black Precipitate
(Mixture of Hg and HgNH₂Cl)

Click to download full resolution via product page

Caption: Disproportionation of Calomel with Ammonia.

Experimental Workflow Diagram
This diagram outlines the logical flow of the qualitative analysis protocol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b162337?utm_src=pdf-body-img
https://www.benchchem.com/product/b162337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
Group I Precipitate

(AgCl, Hg₂Cl₂)

Add 6 M NH₃ (aq)

Observe Result

Result:
Black/Grey Precipitate Forms

Positive

Result:
Precipitate Dissolves or

Remains White

Negative

Conclusion:
Hg₂²⁺ Present

Conclusion:
Hg₂²⁺ Absent

Test Supernatant
for Ag⁺

Click to download full resolution via product page

Caption: Workflow for Qualitative Analysis of Hg₂²⁺.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b162337?utm_src=pdf-body-img
https://www.benchchem.com/product/b162337?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Qualitative Analysis [wiredchemist.com]

2. Hg2Cl2 + NH3 → Hg(NH2)Cl + Hg + HCl - Balanced equation | Chemical Equations
online! [chemequations.com]

3. Hg2Cl2 + 2 NH3 → Hg(NH2)Cl + NH4Cl + Hg - Balanced equation | Chemical Equations
online! [chemequations.com]

4. Hg2Cl2 + 2 NH3 → Hg + Hg(NH2)Cl + NH4Cl - Balanced equation | Chemical Equations
online! [chemequations.com]

5. brainly.in [brainly.in]

6. Mercuric amidochloride - Wikipedia [en.wikipedia.org]

7. Mercury amide chloride (Hg(NH2)Cl) | ClH2HgN | CID 3032553 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. moorparkcollege.edu [moorparkcollege.edu]

9. web.williams.edu [web.williams.edu]

To cite this document: BenchChem. [An In-depth Technical Guide to the Reaction of Calomel
with Ammonia]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162337#calomel-reaction-with-ammonia]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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